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Compound of Interest

1-Nitropropan-2-amine
Compound Name: ,
hydrochloride

Cat. No.: B11742568

Get Quote

Part 1: Executive Summary & Chemical Identity

1-Nitropropan-2-amine hydrochloride (CAS: Generic aliphatic nitroamine class) is a

bifunctional building block characterized by a vicinal relationship between a basic amine and an
electron-withdrawing nitro group. This

-nitroamine structure confers unique reactivity, making it a critical intermediate in the synthesis
of vicinal diamines and a probe for studying nitro-reductive metabolic pathways.

Unlike simple alkyl amines, the presence of the

-nitro group significantly lowers the pKa of the amine and introduces a redox-active center
susceptible to enzymatic reduction.

Chemical Identity Table
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Property Detail
IUPAC Name 1-Nitropropan-2-amine hydrochloride
Structure

Molecular Formula

Molecular Weight 140.57 g/mol (approx.[1] for HCI salt)

. Primary Amine (protonated), Nitro group
Key Functional Groups ) )
(aliphatic)

o Contains one stereocenter at C2; exists as (R)
Chirality .
or (S) enantiomers or racemate.

] o Precursor to 1,2-diaminopropane; Aza-Henry
Primary Application ) ]
reaction product; Metabolic probe.

Part 2: Mechanism of Action (Biological & Chemical)

The "Mechanism of Action” for 1-Nitropropan-2-amine must be understood in two distinct
contexts: its biological interaction with metabolic enzymes (relevant for toxicity and prodrug
design) and its chemical mechanism as a synthetic intermediate (relevant for drug
development).

Biological Mechanism: Enzymatic Nitroreduction &
Bioactivation

In biological systems, the aliphatic nitro group is not inert. It serves as a substrate for
Nitroreductases (NTRS), leading to a cascade of reactive intermediates.[2][3] This pathway is
critical for understanding the potential cytotoxicity or therapeutic activation of drugs containing

this motif.

o Step 1: Nitroreduction: Type | (oxygen-insensitive) or Type Il (oxygen-sensitive)
nitroreductases reduce the nitro group (

) to a nitroso intermediate (

).
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o Step 2: Hydroxylamine Formation: The nitroso species is rapidly reduced to a hydroxylamine

(
).

o Step 3: DNA Adduct Formation: The hydroxylamine can be esterified (e.g., by
sulfotransferases), creating a leaving group that generates a highly electrophilic nitrenium
ion, capable of alkylating DNA (genotoxicity).[3]

o Step 4: Amine Formation: Complete reduction yields the 1,2-diamine (

), which may have distinct pharmacological activity (e.g., metal chelation).

Enzyme Interaction: Flavoenzyme Inhibition

-Nitroamines can act as mechanism-based inhibitors (suicide substrates) for flavoenzymes
such as D-Amino Acid Oxidase (DAAO) or Monoamine Oxidase (MAO).

e Mechanism: The electron-withdrawing nitro group destabilizes the transition state for hydride
transfer or forms a nitronic acid intermediate that irreversibly binds to the flavin cofactor
(FAD), inactivating the enzyme.

Synthetic Mechanism: The Aza-Henry (Nitro-Mannich)
Reaction

For drug developers, the primary "mechanism" of interest is the Aza-Henry reaction used to
generate this scaffold. This carbon-carbon bond-forming reaction couples a nitroalkane with an
imine.

» Step 1: Deprotonation of the nitroalkane (nitromethane) to form a nitronate anion.

o Step 2: Nucleophilic attack of the nitronate on the electrophilic carbon of the imine (formed
from acetaldehyde and an amine source).

o Step 3: Protonation to yield the

-nitroamine.
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Part 3: Visualization of Signaling & Reaction
Pathways

The following diagram illustrates the dual pathways: the Synthetic Generation (Aza-Henry) and
the Metabolic Fate (Nitroreduction) of 1-Nitropropan-2-amine.

Synthetic Origin (Aza-Henry) Biological Fate (Metabolism)
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1-Nitropropan-2-amine
(HCI Salt)

Click to download full resolution via product page

Caption: Figure 1. Synthesis via Aza-Henry reaction and subsequent metabolic divergence
toward bioactivation (toxicity) or complete reduction.

Part 4: Experimental Protocols
Protocol 1: Synthesis via Aza-Henry Reaction

Objective: To synthesize 1-nitropropan-2-amine from basic precursors. Context: This reaction is
highly sensitive to moisture and requires careful pH control to prevent polymerization.

» Reagents: Acetaldehyde (1.0 eq), Nitromethane (1.2 eq), Ammonium Acetate (catalytic),
Ethanol (solvent).

e Setup: Flame-dried round-bottom flask under Argon atmosphere.
e Procedure:

o Dissolve acetaldehyde in ethanol at 0°C.
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o Add nitromethane dropwise.
o Add ammonium acetate and stir at room temperature for 24 hours.

o Monitoring: Monitor disappearance of aldehyde peak via *H-NMR (approx. 9.8 ppm).

o Workup:
o Concentrate in vacuo.
o Redissolve residue in diethyl ether.
o Precipitate the hydrochloride salt by bubbling dry HCI gas or adding 4M HCI in dioxane.

o Filter the white hygroscopic solid.

Protocol 2: Reduction to 1,2-Diaminopropane
(Validation)

Objective: To confirm the structure and access the diamine pharmacophore. Method:
Hydrogenation over Raney Nickel (preferred for nitro groups) or Pd/C.

 Dissolution: Dissolve 1-nitropropan-2-amine HCI (1 mmol) in Methanol (10 mL).
o Catalyst: Add Raney Nickel (approx. 10 wt% of substrate) as a slurry in water/methanol.
e Hydrogenation: Pressurize to 40 psi

in a Parr shaker.

e Reaction: Shake at RT for 4-6 hours.

« Purification: Filter through Celite (caution: Raney Ni is pyrophoric). Acidify filtrate with HCI
and evaporate to yield the dihydrochloride salt of 1,2-diaminopropane.

Part 5: Safety & Handling (Critical)

o Explosion Hazard: Lower molecular weight nitroalkanes and their salts can be shock-
sensitive or energetic. Handle small quantities (<1g) initially.
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» Toxicity: Aliphatic nitro compounds are potential metabolic toxins (methemoglobinemia
agents). Use full PPE and work in a fume hood.

o Storage: The hydrochloride salt is hygroscopic. Store in a desiccator at -20°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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